(2R)-2-Methyl-3-quinolin-4-ylpropan-1-amine

• IUPAC Name: (2R)-2-methyl-3-quinolin-4-ylpropan-1-amine
• InChI: InChI=1S/C13H16N2/c1-10(9-14)8-11-6-7-15-13-5-3-2-4-12(11)13/h2-7,10H,8-9,14H2,1H3/t10-/m1/s1
• InChI Key: HFIZRWWQFWMPHH-SNVBAGLBSA-N
• Canonical SMILES: CC(CC1=CC=NC2=CC=CC=C12)CN
• Isomeric SMILES: C[C@H](CC1=CC=NC2=CC=CC=C12)CN
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This could include reactions with other compounds under various conditions, its reactivity, and the products formed.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, density, and reactivity would be analyzed. These properties can give insights into how the compound behaves under different conditions.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how it interacts with biological molecules, its effect on cellular processes, and its overall effect on an organism.

Safety and Hazards

The safety and hazards of the compound would be assessed. This could include its toxicity, flammability, environmental impact, and precautions that need to be taken while handling and storing it.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to fully understand its properties, or new methods of synthesizing it more efficiently or from renewable resources.